Cas no 1204246-93-4 (Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate)

• Product Name: Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
• CAS No: 1204246-93-4
• MF: C₉H₇BrClN₃O₂
• MW: 304.527779817581
• CID: 5265479
• Update Time: 2026-03-09

Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

• Inchi： 1S/C9H7BrClN3O2/c1-2-16-9(15)8-12-7(11)5-3-4-6(10)14(5)13-8/h3-4H,2H2,1H3
• InChI Key： WNGLLBSRJRQJEA-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C(Cl)=NC(C(OCC)=O)=N2

Experimental Properties

• Density: 1.84±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -7.43±0.30(Predicted)

Additional information on Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

Research Brief on Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS: 1204246-93-4)

Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS: 1204246-93-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology, and this compound's unique pyrrolotriazine scaffold offers a versatile platform for the development of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways implicated in cancer cell proliferation.

The synthesis of Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate has been optimized in recent years, with researchers reporting improved yields and purity through novel catalytic methods. For instance, a 2022 paper in Organic Letters detailed a palladium-catalyzed cross-coupling approach that significantly enhances the scalability of this compound for industrial applications.

Beyond oncology, emerging research suggests potential applications in inflammatory diseases. A 2023 preprint on bioRxiv reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key cytokines. This finding opens new avenues for its use in autoimmune disorders, though further preclinical validation is required.

Structural-activity relationship (SAR) studies have been pivotal in understanding the pharmacophore of Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate. Computational modeling and X-ray crystallography data from a 2023 Nature Communications paper revealed critical interactions between its halogen substituents and target proteins, providing a blueprint for rational drug design.

Despite these advances, challenges remain in the clinical translation of compounds derived from this scaffold. Recent toxicity studies, such as those reported in Chemical Research in Toxicology (2023), indicate the need for careful optimization of the metabolic stability of these molecules. However, the compound's promising biological profile continues to drive significant research investment.

In conclusion, Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate represents a versatile building block in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug development.